Cas no 104007-44-5 (3-phenylquinoxaline-6-carboxylic Acid)

• Product Name: 3-phenylquinoxaline-6-carboxylic Acid
• CAS No: 104007-44-5
• MF: C₁₅H₁₀N₂O₂
• MW: 250.252103328705
• CID: 1140424
• PubChem ID: 343552
• Update Time: 2025-04-20

3-phenylquinoxaline-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-phenylquinoxaline-6-carboxylic Acid
• 6-Quinoxalinecarboxylic acid, 3-phenyl-
• NSC383233
• ACMC-20m6sw
• AC1Q5TTS
• SureCN397896
• AC1L7YL8
• CHEMBL69931
• CTK0G6664
• 6-Quinoxalinecarboxylic acid, 3-phenyl-; NSC383233; ACMC-20m6sw; AC1Q5TTS; SureCN397896; AC1L7YL8; CHEMBL69931; CTK0G6664;
• NSC-383233
• DTXSID90321897
• SCHEMBL397896
• 104007-44-5

• Inchi： 1S/C15H10N2O2/c18-15(19)11-6-7-12-13(8-11)17-14(9-16-12)10-4-2-1-3-5-10/h1-9H,(H,18,19)
• InChI Key： XKRNBOKUBHFPAA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C(C=1)=NC(=CN=2)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 250.0743
• Monoisotopic Mass: 250.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08
• LogP: 2.99500